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Introduction

TINUVIN-1130 is a high-performance liquid ultraviolet (UV) light absorber belonging to the
hydroxyphenyl-benzotriazole class. Its primary function is to protect organic materials, such as
coatings, plastics, and adhesives, from the degradative effects of UV radiation. By absorbing
harmful UV rays and dissipating the energy as harmless heat, TINUVIN-1130 significantly
enhances the durability, weather resistance, and lifespan of a wide range of products. This
technical guide provides an in-depth overview of TINUVIN-1130, including its chemical and
physical properties, mechanism of action, experimental protocols for performance evaluation,
and key applications.

Chemical and Physical Properties

TINUVIN-1130 is a complex mixture, with its primary components being the mono- and di-
esterification products of a substituted benzotriazole with polyethylene glycol. The CAS number
104810-48-2 specifically refers to the mono-ester component.
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Property Value Source

CAS Number 104810-48-2

Appearance \-(ell-ow to light amber viscous (1]
liquid

Density at 20°C 1.17 g/cm3 [11[2]

Dynamic Viscosity at 20°C 7400 mPa:'s [1]

Flash Point 218 °C [3]

Boiling Point 166 °C at 0.011 kPa [3]

Water Solubility Insoluble [4115]

Solubility in Various

Solvents ( g/100 g solution  Value Source
at 20°C)

Butylcarbitol > 50 [1]
Butanol > 50 [1]
Butylacetate > 50 [1]
Xylene > 50 [1]
Methylethylketone > 50 [1]
1-methoxypropylacetate-2 > 50 [1]
Hexanedioldiacrylate > 50 [1]
Trimethylolpropanetriacrylate > 50 [1]

Mechanism of Action: UV Protection

TINUVIN-1130 functions as a UV absorber, a type of light stabilizer. Its mechanism of action is
based on the principles of photochemistry and intramolecular proton transfer. The benzotriazole
moiety within the TINUVIN-1130 molecule is the active photostable chromophore.
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Upon absorption of UV radiation, the molecule is promoted to an excited electronic state. It
then undergoes a rapid and efficient intramolecular proton transfer, a tautomeric
rearrangement, to a lower energy state. This non-radiative decay pathway allows the absorbed
UV energy to be dissipated as harmless thermal energy into the surrounding polymer matrix.
This process is highly efficient and reversible, allowing a single molecule of TINUVIN-1130 to
absorb and dissipate thousands of UV photons without undergoing significant degradation
itself. This photophysical process effectively prevents the UV radiation from reaching the
polymer backbone, thus inhibiting the initiation of photodegradation reactions such as chain

scission and cross-linking.
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Mechanism of UV absorption and energy dissipation by TINUVIN-1130.

The following diagram illustrates the general photodegradation pathway of a polymer and how
a UV absorber like TINUVIN-1130 intervenes.
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Inhibition of polymer photodegradation by TINUVIN-1130.
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Experimental Protocols for Performance Evaluation

To assess the efficacy of TINUVIN-1130 in a given formulation, a series of standardized tests
are typically performed. These protocols often involve accelerated weathering to simulate the
long-term effects of sunlight and environmental factors.

1. Accelerated Weathering

¢ Objective: To simulate the damaging effects of long-term outdoor exposure in a laboratory
setting.

o Methodology:

o Apparatus: Fluorescent UV condensation apparatus (ASTM G154) or Xenon-arc lamp
apparatus (ASTM G155, ISO 4892-2).[1][2][3]

o Procedure: Coated panels or polymer plaques are exposed to cycles of UV radiation and
moisture (condensation or water spray) at controlled temperatures. The specific cycle
conditions (e.g., UV-A or UV-B lamps, irradiance level, temperature, and duration of
wet/dry cycles) should be selected based on the intended application and material.[1][2]

2. Evaluation of Physical and Optical Properties

Following accelerated weathering, the samples are evaluated for changes in their physical and
optical properties against unexposed control samples.

e Gloss Retention:
o Standard: ASTM D523.[6][7][8]

o Procedure: The specular gloss of the samples is measured at one or more angles
(typically 20°, 60°, or 85°) using a gloss meter before and after weathering. Gloss retention
is calculated as a percentage of the initial gloss.[6][7][8]

e Color Change:

o Standard: ASTM D2244.[4][9][10]
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o Procedure: The color coordinates (e.g., CIE Lab) of the samples are measured using a
spectrophotometer or colorimeter before and after exposure. The total color difference
(AE) is then calculated to quantify the change in color.[4][9][10]

e Cracking and Blistering:

o Standards: ASTM D661 (Cracking), ASTM D714 (Blistering).[11][12][13]

o Procedure: The surfaces of the exposed samples are visually inspected under
magnification and compared to photographic standards to rate the degree of cracking and
blistering.[11][12][13]

The following diagram illustrates a general workflow for evaluating the performance of a
coating containing TINUVIN-1130.
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Sample Preparation

Prepare Coating Formulations:
- Control (no UV absorber)
- Experimental (with TINUVIN-1130)

'
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'
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manufacturer's instructions
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Experimental workflow for performance evaluation of TINUVIN-1130 in coatings.
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Applications

TINUVIN-1130 is a versatile UV absorber suitable for a wide range of applications, particularly
in coatings and plastics where high durability and weather resistance are required.[5][14] Its
liquid form and good solubility in many organic solvents make it easy to incorporate into various
formulations.[1] It is also readily emulsifiable for use in water-borne systems.[4]

Key application areas include:

» Automotive Coatings: Used in both clear coats and pigmented base coats to protect against
color change, gloss reduction, and delamination.[5][14]

 Industrial Coatings: Provides long-term protection for coatings on metal, wood, and plastics
in demanding industrial environments.[5][14]

» Wood Coatings: Protects the natural wood substrate from discoloration and degradation
caused by UV light.[5][14]

o Plastics: Can be incorporated into various plastics to improve their light stability, especially in
applications requiring transparency.[5]

o Adhesives and Sealants: Enhances the durability and performance of adhesives and
sealants exposed to sunlight.[5]

For optimal performance, TINUVIN-1130 is often used in combination with a Hindered Amine
Light Stabilizer (HALS), such as TINUVIN-292 or TINUVIN-123.[1][2] This synergistic
combination provides comprehensive protection against both UV degradation and photo-
oxidation.[1][2] Recommended concentrations typically range from 1.0 - 3.0% TINUVIN-1130
and 0.5 - 2.0% HALS, based on the weight of the binder solids.[1][2]

Safety and Handling

TINUVIN-1130 should be handled in accordance with good industrial hygiene and safety
practices.[6] It may cause an allergic skin reaction.[3][6] It is also toxic to aquatic life with long-
lasting effects.[3][6] For detailed safety information, please refer to the Safety Data Sheet
(SDS) provided by the manufacturer.[6] Personal protective equipment, including gloves and
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safety glasses, should be worn when handling this product.[3][6] Adequate ventilation should
be ensured in the workplace.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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